Cas no 26120-89-8 (2,4,5-trichlorobenzene-1-sulfonyl fluoride)
26120-89-8 structure
Product Name:2,4,5-trichlorobenzene-1-sulfonyl fluoride
CAS No:26120-89-8
MF:C6H2Cl3FO2S
MW:263.501281261444
CID:3037099
PubChem ID:20511726
Update Time:2025-04-21
2,4,5-trichlorobenzene-1-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 2,4,5-trichlorobenzenesulfonyl fluoride
- 2,4,5-Trichlor-benzolsulfofluorid-(1); 2,4,5-Trichlor-benzolsulfofluorid
- 2,4,5-trichlorobenzene-1-sulfonyl fluoride
-
- Inchi: 1S/C6H2Cl3FO2S/c7-3-1-5(9)6(2-4(3)8)13(10,11)12/h1-2H
- InChI Key: ZIBJZUAQAYUYHE-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=CC=1S(=O)(=O)F)Cl)Cl
Computed Properties
- Exact Mass: 261.88300
- Monoisotopic Mass: 261.882512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 42.52000
- LogP: 4.38580
2,4,5-trichlorobenzene-1-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1584185-0.1g |
2,4,5-trichlorobenzene-1-sulfonyl fluoride |
26120-89-8 | 0.1g |
$187.0 | 2023-05-23 | ||
| Enamine | EN300-1584185-0.25g |
2,4,5-trichlorobenzene-1-sulfonyl fluoride |
26120-89-8 | 0.25g |
$196.0 | 2023-05-23 | ||
| Enamine | EN300-1584185-0.5g |
2,4,5-trichlorobenzene-1-sulfonyl fluoride |
26120-89-8 | 0.5g |
$204.0 | 2023-05-23 | ||
| Enamine | EN300-1584185-1.0g |
2,4,5-trichlorobenzene-1-sulfonyl fluoride |
26120-89-8 | 1g |
$212.0 | 2023-05-23 | ||
| Enamine | EN300-1584185-2.5g |
2,4,5-trichlorobenzene-1-sulfonyl fluoride |
26120-89-8 | 2.5g |
$418.0 | 2023-05-23 | ||
| Enamine | EN300-1584185-5.0g |
2,4,5-trichlorobenzene-1-sulfonyl fluoride |
26120-89-8 | 5g |
$618.0 | 2023-05-23 | ||
| Enamine | EN300-1584185-10.0g |
2,4,5-trichlorobenzene-1-sulfonyl fluoride |
26120-89-8 | 10g |
$917.0 | 2023-05-23 | ||
| Enamine | EN300-1584185-50mg |
2,4,5-trichlorobenzene-1-sulfonyl fluoride |
26120-89-8 | 50mg |
$359.0 | 2023-09-24 | ||
| Enamine | EN300-1584185-100mg |
2,4,5-trichlorobenzene-1-sulfonyl fluoride |
26120-89-8 | 100mg |
$376.0 | 2023-09-24 | ||
| Enamine | EN300-1584185-250mg |
2,4,5-trichlorobenzene-1-sulfonyl fluoride |
26120-89-8 | 250mg |
$393.0 | 2023-09-24 |
2,4,5-trichlorobenzene-1-sulfonyl fluoride Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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